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Compound of Interest

Compound Name: (S)-1-Phenylethanol

Cat. No.: B046765

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of (S)-1-Phenylethanol, ensuring that your work can proceed with the
highest degree of safety and integrity.

(S)-1-Phenylethanol is a combustible liquid that can be harmful if swallowed and may cause
skin and serious eye irritation.[1][2] Adherence to proper personal protective equipment (PPE)
protocols, handling procedures, and disposal plans is critical to mitigate these risks.

Personal Protective Equipment (PPE)

When working with (S)-1-Phenylethanol, a comprehensive approach to personal protection is
necessary. The following table summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Eye/Face Protection

Safety goggles with side

protection or a face shield.

Must be tested and approved
under government standards
such as NIOSH (US) or EN

166 (EU).[3] Ensure a tight fit.

Hand Protection

Chemical-resistant gloves.

Suitable gloves, tested
according to EN 374, should
be worn.[4] Dispose of
contaminated gloves after use
in accordance with good

laboratory practices.[3]

Skin and Body Protection

Complete suit protecting
against chemicals or a lab

coat.

The type of protective
equipment must be selected
based on the concentration
and amount of the dangerous
substance at the specific

workplace.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

If the risk of inhalation is high,
a full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges should be
used.[3]

Quantitative Safety Data

The following table provides key quantitative safety data for (S)-1-Phenylethanol.
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Data Point Value Species
Oral LD50 400 mg/kg Rat[5]

Oral LD50 558 mg/kg Mouse[5]
Subcutaneous LD50 250 mg/kg Mouse[5]
Intravenous LD 200 mg/kg Dog[5]

Skin Irritation 100 mg/24h (Open) Rabbit[5]
Skin Irritation 500 mg/24h (Moderate) Rabbit[5]
Eye Irritation 2.0 mg (SEVERE) Rabbit[5]

Experimental Protocols for Safe Handling and
Disposal

Handling Procedures:

o Ventilation: Always handle (S)-1-Phenylethanol in a well-ventilated area, preferably within a
chemical fume hood.[2][5]

o Avoid Contact: Prevent all personal contact, including inhalation of vapors.[5] Avoid contact
with skin, eyes, and clothing.[4][6]

« Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition.[1][3]
No smoking in the handling area.[5]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][7] Wash hands
thoroughly after handling.[4][5]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5]
[6] Keep away from incompatible materials such as strong oxidizing agents, strong acids,
and acid chlorides.[1]

Spill Response:
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e Minor Spills: Remove all ignition sources.[5] Absorb the spill with inert material such as sand,
earth, or vermiculite and place it in a suitable, labeled container for disposal.[5][6]

e Major Spills: Evacuate the area and move upwind.[5] Alert emergency responders.[5] Wear a
self-contained breathing apparatus and protective gloves.[5] Prevent the spill from entering
drains or waterways.[5]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][6] Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with
soap and plenty of water.[1][5] Seek medical attention if irritation occurs.[5]

 Inhalation: Move the exposed person to fresh air.[1][6] If not breathing, give artificial
respiration.[1] Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate
medical attention.[4][6]

Disposal Plan: All waste must be handled in accordance with local, state, and federal
regulations.[5][8] Dispose of the contents and container to an approved waste disposal plant.[1]
[9] Puncture containers to prevent reuse.[5]

Workflow for Safe Handling of (S)-1-Phenylethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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